Cas no 1261235-53-3 ([1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1261235-53-3
• MF: C₁₅H₂₄ClN₃O₂S
• MW: 345.887961387634
• MDL: MFCD18380442
• CID: 2160259
• PubChem ID: 60137378
• Update Time: 2025-10-30

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• tert-butyl N-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-4-yl]-N-methylcarbamate
• tert-Butyl (1-((2-chlorothiazol-5-yl)methyl)piperidin-4-yl)(methyl)carbamate
• 1261235-53-3
• SCHEMBL16854341
• AKOS015940005
• TERT-BUTYL N-{1-[(2-CHLORO-1,3-THIAZOL-5-YL)METHYL]PIPERIDIN-4-YL}-N-METHYLCARBAMATE

• MDL： MFCD18380442
• Inchi： 1S/C15H24ClN3O2S/c1-15(2,3)21-14(20)18(4)11-5-7-19(8-6-11)10-12-9-17-13(16)22-12/h9,11H,5-8,10H2,1-4H3
• InChI Key： HWRMPOGEXGFTQI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCC(CC2)N(C(=O)OC(C)(C)C)C)S1

Computed Properties

• Exact Mass: 345.1277759Da
• Monoisotopic Mass: 345.1277759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Additional information on [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261235-53-3): A Comprehensive Overview

The compound [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261235-53-3) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and a piperidine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key structural features of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester is the presence of a tert-butyl ester group, which enhances its stability and solubility in organic solvents. This property is particularly advantageous in synthetic chemistry, where the compound serves as a building block for more complex molecules. The chloro-thiazole moiety further contributes to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for piperidine derivatives and thiazole-containing compounds has surged, driven by their widespread use in medicinal chemistry. For instance, CAS No. 1261235-53-3 has been explored as a precursor in the development of kinase inhibitors and antimicrobial agents. Its structural versatility aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research.

From an agrochemical perspective, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester exhibits potential as a scaffold for novel pesticides. The thiazole ring is a common motif in many commercial herbicides and insecticides, making this compound a candidate for further investigation. Researchers are particularly interested in its mode of action and environmental impact, addressing growing concerns about sustainable agriculture.

The synthesis of CAS No. 1261235-53-3 typically involves multi-step organic reactions, including N-alkylation and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations reflect the broader shift toward green chemistry and process optimization in the chemical industry.

Analytical characterization of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's stability under various conditions is also a subject of ongoing studies, particularly for storage and handling protocols.

As the scientific community continues to explore piperidine and thiazole chemistry, CAS No. 1261235-53-3 remains a compound of interest. Its dual utility in pharmaceuticals and agrochemicals underscores its importance in modern chemistry. Future research may focus on derivatization strategies to unlock new bioactive properties, further solidifying its role in industrial and academic settings.